![molecular formula C7H14N2O3 B1477994 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one CAS No. 2090883-15-9](/img/structure/B1477994.png)
2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one
Overview
Description
2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one, also known as 2-AMAP, is an organic compound with a wide variety of applications in scientific research. It is a synthetic derivative of pyrrolidinone, a naturally occurring molecule found in many plants and animals. 2-AMAP is used as a precursor in the synthesis of a range of compounds, including pharmaceuticals, cosmetics, and agricultural chemicals. It is also used as a reagent in organic synthesis and as an intermediate in the synthesis of amino acids. In addition, 2-AMAP has been studied for its potential medical applications, such as the treatment of cancer and neurological disorders.
Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
- Rearrangement of Beta-Amino Alcohols via Aziridiniums : This review discusses the rearrangement of beta-amino alcohols, which can involve intermediates and mechanisms potentially relevant to synthesizing or modifying compounds like 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one. Such processes are essential for developing synthetic routes and understanding reaction dynamics in organic chemistry (Métro et al., 2010).
Biological Activities and Applications
Toxicity of Aminoxyl Radicals : Investigates the toxicity and mutagenicity of aminoxyl radicals, providing a foundational understanding of the safety and potential biological effects of compounds with similar radical structures (Sosnovsky, 1992).
Metabolic Fate of Amitriptyline, Nortriptyline, and Amitriptylinoxide : Offers insights into the oxidative metabolism of pharmaceuticals, relevant to understanding how compounds like 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one might be metabolized in biological systems (Breyer-Pfaff, 2004).
Pharmacological Potential
Mimosine Biological Activities : Discusses the diverse biological activities of mimosine, a non-protein amino acid with anti-cancer, anti-inflammation, and other activities. This review highlights the therapeutic potential of structurally unique amino acids (Nguyen & Tawata, 2016).
Paeonol Derivatives and Pharmacological Activities : Reviews the pharmacological effects of paeonol derivatives, which may inform the potential therapeutic applications of structurally related compounds like 2-Amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethan-1-one (Wang et al., 2020).
properties
IUPAC Name |
2-amino-1-(3-hydroxy-4-methoxypyrrolidin-1-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O3/c1-12-6-4-9(3-5(6)10)7(11)2-8/h5-6,10H,2-4,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSCJXKBIBIAIIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(CC1O)C(=O)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.